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Cat. No.: B034449 Get Quote

For researchers, scientists, and product development professionals, this guide provides an

objective comparison of the non-dripping performance of melamine cyanurate (MCA) in flame-

retardant applications, supported by experimental data. This document delves into the

underlying mechanisms and presents a clear comparison with other flame-retardant

alternatives.

Melamine cyanurate, a halogen-free flame retardant, is widely recognized for its efficacy in

enhancing the fire safety of polymeric materials, particularly in preventing the dripping of molten

polymer during combustion. This non-dripping characteristic is crucial in many applications to

prevent the spread of fire.

Comparative Performance in Flame Tests
The performance of melamine cyanurate is most commonly evaluated using the UL 94

vertical burn test. In this test, the material's ability to self-extinguish after ignition and, critically,

its dripping behavior are assessed. Materials are classified as V-0, V-1, or V-2, with V-0 being

the most stringent classification, requiring that there be no flaming drips.

A study by Levchik et al. provides quantitative data on the flammability of Polyamide 6 (PA6)

with various flame retardants. The results clearly demonstrate the effectiveness of melamine
cyanurate in achieving a non-dripping V-0 classification.
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Material
Composition

Afterflame Time (t1
+ t2) (seconds)

Dripping Behavior UL 94 Rating

Neat Polyamide 6

(PA6)
35

Flaming drips, cotton

ignition
V-2

PA6 + 15% Melamine

Cyanurate (MCA)
8 No drips V-0

PA6 + 15%

Decabromodiphenyl

ether (DBDPE) /

Sb2O3 (2:1)

6 No drips V-0

PA6 + 15% Red

Phosphorus
5 No drips V-0

The Mechanism of Non-Dripping Action
The effectiveness of melamine cyanurate as a non-dripping flame retardant stems from a

combination of physical and chemical actions that occur at elevated temperatures.[1][2][3][4]

Upon heating, MCA undergoes endothermic decomposition, absorbing heat and cooling the

polymer substrate.[1][3] This is followed by the release of non-combustible gases, such as

nitrogen and ammonia, which dilute the flammable gases in the flame zone.[1][4]

Crucially for the non-dripping effect, MCA promotes the formation of a stable char layer on the

polymer surface.[1] This char acts as a physical barrier, insulating the underlying material from

the heat of the flame and preventing the flow of molten polymer. Furthermore, the

decomposition products of MCA can interact with the polymer, increasing its melt viscosity and

further inhibiting dripping.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b034449?utm_src=pdf-body
https://www.flame-retardant-factory.com/news/industry-news/what-is-melamine-cyanurate-used-for.html
https://flame-retardant.alfa-chemistry.com/melamine-cyanurate-flame-retardant-mechanisms-applications-and-synergistic-systems.html
https://www.nbinno.com/article/flame-retardants/science-behind-melamine-cyanurate-halogen-free-flame-retardant-gn
https://www.xingfeichemical.com/news/flame-retardant-mechanism-of-melamine-cyanurate/
https://www.flame-retardant-factory.com/news/industry-news/what-is-melamine-cyanurate-used-for.html
https://www.nbinno.com/article/flame-retardants/science-behind-melamine-cyanurate-halogen-free-flame-retardant-gn
https://www.flame-retardant-factory.com/news/industry-news/what-is-melamine-cyanurate-used-for.html
https://www.xingfeichemical.com/news/flame-retardant-mechanism-of-melamine-cyanurate/
https://www.flame-retardant-factory.com/news/industry-news/what-is-melamine-cyanurate-used-for.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heat Application

Melamine Cyanurate Action Effects on Polymer

Final Outcome

Heat MCAactivates

Endothermic
Decomposition

Gas Phase Action
(N2, NH3 release)

Condensed Phase Action

Polymer Coolingleads to

Flame Dilutionresults in

Char Formationpromotes

Increased Melt
Viscosity

promotes

Non-Dripping Effect
(UL 94 V-0)

Click to download full resolution via product page

Mechanism of Melamine Cyanurate's Non-Dripping Effect

Experimental Protocols
The validation of the non-dripping effect of melamine cyanurate is primarily conducted through

the UL 94 Vertical Burning Test.

UL 94 Vertical Burning Test
Objective: To determine the flammability characteristics of plastic materials, including their

tendency to drip flaming particles.

Apparatus:

A laboratory fume hood or a dedicated burn chamber.
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A Bunsen burner with a 10 mm diameter barrel.

A supply of methane gas with a regulator.

A specimen holder to clamp the test specimen vertically.

A stopwatch for timing.

A piece of dry, absorbent cotton placed 300 mm below the specimen.

Test specimens of the material with dimensions of 125 mm x 13 mm and a specified

thickness.

Procedure:

Condition the test specimens for at least 48 hours at 23°C and 50% relative humidity.

Mount a specimen in the holder in a vertical position.

Adjust the Bunsen burner to produce a blue flame 20 mm in height.

Apply the flame to the bottom edge of the specimen for 10 seconds and then remove it.

Record the afterflame time (t1), which is the time the specimen continues to flame after the

ignition source is removed.

As soon as the flaming stops, immediately reapply the flame for another 10 seconds.

Record the second afterflame time (t2) and the afterglow time (t3).

Observe whether any flaming drips from the specimen ignite the cotton below.

Repeat the test on a total of five specimens.

Classification Criteria:
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Criteria V-0 V-1 V-2

Afterflame time for

each individual

specimen (t1 or t2)

≤ 10 s ≤ 30 s ≤ 30 s

Total afterflame time

for any set of 5

specimens (t1 + t2)

≤ 50 s ≤ 250 s ≤ 250 s

Afterflame plus

afterglow time for

each individual

specimen after the

second flame

application (t2 + t3)

≤ 30 s ≤ 60 s ≤ 60 s

Dripping of flaming

particles that ignite the

cotton

No No Yes

The following diagram illustrates the workflow of the UL 94 Vertical Burning Test.
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UL 94 Vertical Burning Test Workflow
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Conclusion
The experimental data robustly supports the validation of melamine cyanurate's non-dripping

effect in flame tests. Its mechanism of action, involving a combination of gas phase and

condensed phase activities, effectively suppresses the formation of flaming drips, enabling

polymers like Polyamide 6 to meet the stringent UL 94 V-0 classification. For applications

where preventing the spread of fire through molten drips is a critical safety requirement,

melamine cyanurate presents a highly effective, halogen-free solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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